Cas no 2228265-43-6 (tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate
• CAS No: 2228265-43-6
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6561237
• PubChem ID: 165672338
• Update Time: 2025-10-17

tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate
• EN300-1903069
• tert-butyl N-{3-chloro-4-[2-(1-hydroxycyclopropyl)ethyl]phenyl}carbamate
• 2228265-43-6

• Inchi： 1S/C16H22ClNO3/c1-15(2,3)21-14(19)18-12-5-4-11(13(17)10-12)6-7-16(20)8-9-16/h4-5,10,20H,6-9H2,1-3H3,(H,18,19)
• InChI Key： HECLAPUQPQRRPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC1(CC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate

tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate (CAS No. 2228265-43-6): An Overview of Its Structure, Synthesis, and Potential Applications

tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate (CAS No. 2228265-43-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a chlorinated phenyl ring, and a hydroxycyclopropyl moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various applications in drug discovery and development.

The structure of tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate is particularly noteworthy. The tert-butyl carbamate group is a common protecting group in organic synthesis, often used to mask primary or secondary amine functionalities. This group can be easily removed under mild conditions, making it a versatile choice for synthetic intermediates. The chlorinated phenyl ring adds a degree of lipophilicity to the molecule, which can influence its cellular uptake and distribution. The hydroxycyclopropyl moiety is a unique feature that can confer specific biological activities, such as enzyme inhibition or receptor modulation.

The synthesis of tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate typically involves several steps. One common approach is to start with the corresponding aniline derivative, which is then protected with tert-butyloxycarbonyl (Boc) to form the tert-butyl carbamate. The chlorinated phenyl ring can be introduced through electrophilic aromatic substitution or other coupling reactions. The hydroxycyclopropyl moiety can be synthesized separately and then coupled to the phenyl ring using appropriate coupling reagents. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as kinases and proteases. Additionally, it has been evaluated for its ability to modulate receptors, including G protein-coupled receptors (GPCRs) and nuclear receptors. These properties make it a valuable tool for understanding the mechanisms of action of these targets and for the development of novel therapeutic agents.

Recent research has further expanded our understanding of the potential applications of tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase implicated in cancer progression. Another study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate GPCRs, suggesting its potential as a lead compound for the treatment of neurological disorders.

The pharmacological profile of tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropyl)ethylphenyl}carbamate has also been investigated in preclinical studies. In vitro assays have shown that it exhibits good solubility and stability under physiological conditions, which are crucial factors for drug development. In vivo studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings support its potential as a viable candidate for further clinical evaluation.

Despite its promising properties, there are several challenges associated with the development of tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropul)ethylpheny}carbamate as a therapeutic agent. One major challenge is optimizing its selectivity towards specific targets while minimizing off-target effects. Additionally, improving its metabolic stability and reducing potential side effects are important considerations for advancing this compound into clinical trials.

In conclusion, tert-butyl N-{3-chloro-4-2-(1-hydroxycyclopropul)ethylpheny}carbamate (CAS No. 2228265-43-6) represents an intriguing compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to address the challenges associated with its optimization and clinical translation, paving the way for new treatments in various disease areas.